Cas no 1209300-95-7 (1-(1-cyano-1,2-dimethylpropyl)carbamoylethyl cyclobutanecarboxylate)

• Product Name: 1-(1-cyano-1,2-dimethylpropyl)carbamoylethyl cyclobutanecarboxylate
• CAS No: 1209300-95-7
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 6408061
• PubChem ID: 45683528
• Update Time: 2025-10-25

1-(1-cyano-1,2-dimethylpropyl)carbamoylethyl cyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyano-1,2-dimethylpropyl)carbamoylethyl cyclobutanecarboxylate
• 1-[(1-cyano-1,2-dimethylpropyl)carbamoyl]ethyl cyclobutanecarboxylate
• EN300-26683293
• AKOS033613566
• Z18374444
• [1-[(2-cyano-3-methylbutan-2-yl)amino]-1-oxopropan-2-yl] cyclobutanecarboxylate
• 1209300-95-7

• Inchi： 1S/C14H22N2O3/c1-9(2)14(4,8-15)16-12(17)10(3)19-13(18)11-6-5-7-11/h9-11H,5-7H2,1-4H3,(H,16,17)
• InChI Key： KTGZTHUBIKTXTI-UHFFFAOYSA-N
• SMILES： O(C(C)C(NC(C#N)(C)C(C)C)=O)C(C1CCC1)=O

Computed Properties

• Exact Mass: 266.16304257g/mol
• Monoisotopic Mass: 266.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 79.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-(1-cyano-1,2-dimethylpropyl)carbamoylethyl cyclobutanecarboxylate

Introduction to 1-(1-cyano-1,2-dimethylpropyl)carbamoylethyl cyclobutanecarboxylate (CAS No. 1209300-95-7)

1-(1-cyano-1,2-dimethylpropyl)carbamoylethyl cyclobutanecarboxylate (CAS No. 1209300-95-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutane ring, a cyano group, and an amide functionality. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing scientific investigation.

The cyclobutane ring in the structure of 1-(1-cyano-1,2-dimethylpropyl)carbamoylethyl cyclobutanecarboxylate imparts rigidity and conformational stability to the molecule. This rigidity can influence the compound's binding properties and interactions with biological targets, making it a valuable scaffold for drug design. Recent studies have shown that compounds with cyclobutane rings exhibit enhanced pharmacokinetic properties, such as improved solubility and reduced metabolic degradation.

The presence of the cyano group in the molecule is another key feature that contributes to its biological activity. Cyano groups are known for their ability to participate in various chemical reactions and can serve as bioisosteres for carboxylic acids. This property makes 1-(1-cyano-1,2-dimethylpropyl)carbamoylethyl cyclobutanecarboxylate a promising candidate for the development of novel therapeutics targeting specific enzymes or receptors. For instance, cyano-containing compounds have been explored for their potential as inhibitors of protein kinases and other important biological targets.

The amide functionality in the structure of 1-(1-cyano-1,2-dimethylpropyl)carbamoylethyl cyclobutanecarboxylate is crucial for its biological activity. Amides are known for their ability to form hydrogen bonds, which can enhance the compound's binding affinity to target proteins. This feature is particularly important in the context of drug design, where optimizing binding interactions is essential for achieving high potency and selectivity. Recent research has highlighted the role of amide-containing compounds in modulating protein-protein interactions and signaling pathways.

In terms of its synthetic accessibility, 1-(1-cyano-1,2-dimethylpropyl)carbamoylethyl cyclobutanecarboxylate can be synthesized using well-established organic chemistry techniques. The synthesis typically involves several steps, including the formation of the cyclobutane ring, introduction of the cyano group, and attachment of the amide functionality. Advances in synthetic methods have made it possible to produce this compound with high yield and purity, facilitating its use in both academic research and industrial applications.

The potential therapeutic applications of 1-(1-cyano-1,2-dimethylpropyl)carbamoylethyl cyclobutanecarboxylate are diverse and promising. One area of particular interest is its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide, and there is a continuous need for new and effective treatments. Studies have shown that compounds with similar structural features can exhibit potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation.

Another potential application of 1-(1-cyano-1,2-dimethylpropyl)carbamoylethyl cyclobutanecarboxylate is in the treatment of neurodegenerative disorders. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by progressive neuronal loss and cognitive decline. Compounds that can protect neurons from oxidative stress and promote neurogenesis are highly sought after. Recent research has identified several lead compounds with neuroprotective properties that share structural similarities with 1-(1-cyano-1,2-dimethylpropyl)carbamoylethyl cyclobutanecarboxylate.

In addition to its therapeutic potential, 1-(1-cyano-1,2-dimethylpropyl)carbamoylethyl cyclobutanecarboxylate has also been studied for its use as a tool compound in biochemical research. Tool compounds are essential for understanding the mechanisms underlying various biological processes and for validating new therapeutic targets. The unique structural features of 1-(1-cyano-1,2-dimethylpropyl)carbamoylethyl cyclobutanecarboxylate make it an ideal candidate for probing specific protein interactions and signaling pathways.

Despite its promising potential, further research is needed to fully elucidate the biological activities and mechanisms of action of 1-(1-cyano-1,2-dimethylpropyl)carbamoylethyl cyclobutanecarboxylate. Preclinical studies are currently underway to evaluate its safety and efficacy in various disease models. These studies will provide valuable insights into the compound's pharmacological profile and pave the way for future clinical trials.

In conclusion, 1-(cyano-dimethylpropyl)carbamoylethyl cyclobutanecarboxylate (CAS No. 1209300-95-7) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable scaffold for drug design, while its synthetic accessibility facilitates its use in both academic and industrial settings. Ongoing research into this compound promises to uncover new therapeutic applications and advance our understanding of important biological processes.